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Compound of Interest

Compound Name: Tetrafluorosuccinimide

Cat. No.: B1346448 Get Quote

Executive Summary
Tetrafluorosuccinimide (TFS) is a fluorinated heterocyclic compound that has garnered

significant interest as a versatile building block in modern organic synthesis and drug discovery.

The strategic incorporation of four fluorine atoms onto the succinimide scaffold imparts unique

physicochemical properties, including enhanced thermal stability, altered electronic

characteristics, and modified lipophilicity. These attributes make it a valuable intermediate for

synthesizing complex fluorinated molecules with potential applications in pharmaceuticals,

agrochemicals, and advanced materials.[1] This guide provides a comprehensive overview of

the core physical and chemical properties of tetrafluorosuccinimide, detailed experimental

insights, and its strategic role in the development of novel chemical entities.

Nomenclature, Structure, and Identification
Tetrafluorosuccinimide is systematically known as 3,3,4,4-tetrafluoropyrrolidine-2,5-dione.[2]

Its structure consists of a five-membered pyrrolidine ring containing an imide functional group,

with two carbonyl groups attached to the nitrogen atom. The key feature is the substitution of all

four hydrogen atoms on the carbon backbone with fluorine atoms.
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Start

1. Combine TFS (1 eq.), K₂CO₃ (1.5 eq.),
 and Acetonitrile in a flask.

2. Stir mixture at room temperature
 for 15 minutes.

3. Add Benzyl Bromide (1.1 eq.)
 dropwise to the suspension.

4. Heat the reaction mixture to 60°C
 and monitor by TLC.

5. Cool to RT. Filter off solids
 (K₂CO₃, KBr).

6. Evaporate solvent from filtrate
 under reduced pressure.

7. Purify crude product via
 flash column chromatography.

8. Characterize pure product
 (NMR, MS, IR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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